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Compound of Interest

Compound Name: Ethyl 2-pyridylacetate

Cat. No.: B1294560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-pyridylacetate, a key

building block in organic synthesis. This document consolidates essential information on its

physicochemical properties, synthesis, reactivity, and applications, with a focus on its role in the

development of complex molecules and active pharmaceutical ingredients.

Chemical Identity and Physicochemical Properties
Ethyl 2-pyridylacetate is a clear yellow liquid that serves as a versatile intermediate in various

chemical syntheses. Its properties make it a valuable reagent in the construction of more

complex heterocyclic systems.

Table 1: Physicochemical Properties of Ethyl 2-pyridylacetate
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Property Value Reference(s)

CAS Number 2739-98-2

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Appearance Clear yellow liquid

Boiling Point 70 °C at 0.05 mmHg

Density 1.084 g/mL at 25 °C

Refractive Index (n20/D) 1.497

Solubility
Soluble in water, DCM, and

Methanol

Flash Point >110 °C (>230 °F)

Spectroscopic Data
Detailed experimental spectroscopic data for Ethyl 2-pyridylacetate is not readily available in

public spectral databases. The following tables present predicted spectral data, which can be

used as a reference for the characterization of this compound.

Table 2: Predicted ¹H NMR Spectral Data
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~8.5 Doublet 1H H6 (α to N)

~7.7 Triplet of Doublets 1H H4

~7.3 Doublet 1H H3

~7.2 Triplet 1H H5

~4.2 Quartet 2H -OCH₂CH₃

~3.8 Singlet 2H -CH₂-

~1.2 Triplet 3H -OCH₂CH₃

Table 3: Predicted ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

~171 C=O

~155 C2 (C-CH₂)

~149 C6

~137 C4

~124 C3

~122 C5

~61 -OCH₂CH₃

~43 -CH₂-

~14 -OCH₂CH₃

Table 4: Predicted Key IR Absorption Bands
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Wavenumber (cm⁻¹) Functional Group

~3000-2850 C-H stretch (aliphatic)

~1740 C=O stretch (ester)

~1590, 1570, 1475, 1435 C=C and C=N stretch (pyridine ring)

~1250-1000 C-O stretch (ester)

Table 5: Predicted Mass Spectrometry Data

m/z Proposed Fragment

165 [M]⁺ (Molecular Ion)

120 [M - OCH₂CH₃]⁺

92 [M - COOCH₂CH₃]⁺

78 [Pyridine]⁺

Synthesis of Ethyl 2-pyridylacetate
Several methods have been reported for the synthesis of Ethyl 2-pyridylacetate. A common

and convenient laboratory-scale preparation involves the carbethoxylation of α-picoline.

Experimental Protocol: Carbethoxylation of α-Picoline
This protocol is adapted from a well-established synthetic procedure.

Materials:

α-picoline

Phenyllithium (prepared from bromobenzene and lithium)

Dry diethyl ether

Diethyl carbonate
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Hydrochloric acid (concentrated)

Ethanol (absolute)

Chloroform

Potassium carbonate

Procedure:

Preparation of Phenyllithium: In a three-necked flask equipped with a reflux condenser,

dropping funnel, and mechanical stirrer, prepare phenyllithium from lithium and

bromobenzene in dry diethyl ether under an inert atmosphere.

Metalation of α-Picoline: To the freshly prepared phenyllithium solution, add α-picoline

dropwise while maintaining the temperature below 0 °C.

Carbethoxylation: To the resulting solution of 2-picolyllithium, add diethyl carbonate dropwise

at a low temperature.

Work-up and Esterification: After the reaction is complete, cautiously add the reaction

mixture to a solution of concentrated hydrochloric acid in absolute ethanol. Allow the mixture

to stand overnight.

Extraction and Purification: Remove the ethanol under reduced pressure. Dissolve the

residue in chloroform and wash with a potassium carbonate solution. Separate the organic

layer, dry it, and remove the chloroform by distillation. The crude product is then purified by

vacuum distillation to yield Ethyl 2-pyridylacetate.
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Synthesis of Ethyl 2-pyridylacetate via Carbethoxylation
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Click to download full resolution via product page

Caption: Synthesis of Ethyl 2-pyridylacetate via Carbethoxylation.

Chemical Reactivity and Applications
Ethyl 2-pyridylacetate is a valuable precursor for the synthesis of a variety of heterocyclic

compounds due to the reactivity of the methylene group and the ester functionality.

Reactivity at the Methylene Bridge
The active methylene group can be deprotonated by a suitable base, and the resulting

carbanion can participate in various carbon-carbon bond-forming reactions, such as alkylations

and condensations.

Transformations of the Ester Group
The ester group can undergo hydrolysis to the corresponding carboxylic acid, amidation to form

amides, or reduction to the alcohol. A key transformation is its reaction with hydrazine to form

2-(pyridin-2-yl)acetohydrazide, a crucial intermediate for synthesizing more complex

heterocyclic systems.
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Experimental Protocol: Synthesis of 2-(pyridin-2-
yl)acetohydrazide
Materials:

Ethyl 2-pyridylacetate

Hydrazine hydrate (80% solution)

Ethanol

Procedure:

Dissolve Ethyl 2-pyridylacetate in ethanol.

Add hydrazine hydrate to the solution.

Stir the reaction mixture at room temperature for 2 hours.

The product, 2-(pyridin-2-yl)acetohydrazide, will precipitate out of the solution.

Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Reactivity of Ethyl 2-pyridylacetate

Derivative Classes

Aryl Isothiocyanate,
Acetonitrile, reflux Thiosemicarbazides

Conc. H₂SO₄
1,3,4-Thiadiazoles

2% NaOH, reflux
1,2,4-Triazoles

Hydrazine Hydrazide

Click to download full resolution via product page
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Caption: Reactivity of Ethyl 2-pyridylacetate.

Role in Drug Development and Bioactive Molecules
Ethyl 2-pyridylacetate is a recognized building block in medicinal chemistry for the synthesis

of various heterocyclic compounds with potential biological activities. The pyridine ring is a

common motif in many pharmaceuticals, and the acetylacetate side chain provides a handle for

further chemical modifications.

While it is an important raw material for pharmaceuticals, it is crucial to note that Ethyl 2-
pyridylacetate is not a direct precursor in the synthesis of the carbonic anhydrase inhibitor

Dorzolamide. The synthesis of Dorzolamide and its intermediates often utilizes ethyl acetate as

a solvent for extraction and purification, but not Ethyl 2-pyridylacetate as a reactant.

The primary utility of Ethyl 2-pyridylacetate in drug discovery lies in its conversion to the

aforementioned hydrazide intermediate. This intermediate is a versatile starting point for

constructing five-membered heterocycles like 1,2,4-triazoles, 1,3,4-thiadiazoles, and 1,3,4-

oxadiazoles. These heterocyclic cores are present in a wide range of biologically active

molecules, and their synthesis from Ethyl 2-pyridylacetate allows for the exploration of

diverse chemical space in the search for new therapeutic agents.

Safety and Handling
Ethyl 2-pyridylacetate is classified as a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated laboratory environment.

Table 6: GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/product/b1294560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement

Hazard H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety and handling

information.

Conclusion
Ethyl 2-pyridylacetate (CAS 2739-98-2) is a fundamental building block in organic and

medicinal chemistry. Its versatile reactivity, particularly the transformations of its ester and

active methylene groups, allows for the efficient synthesis of a wide array of heterocyclic

compounds. While direct experimental spectral data is not widely available, its physicochemical

properties and synthetic utility are well-documented. Researchers and drug development

professionals can leverage the information in this guide for the strategic design and synthesis

of novel molecules with potential therapeutic applications.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-pyridylacetate
(CAS 2739-98-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294560#ethyl-2-pyridylacetate-cas-number-2739-
98-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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